4-(4-bromophenyl)-2-(7-ethyl-1H-indol-3-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(4-bromophenyl)-2-(7-ethyl-1H-indol-3-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C20H18BrNO3/c1-2-12-4-3-5-15-17(11-22-19(12)15)16(20(24)25)10-18(23)13-6-8-14(21)9-7-13/h3-9,11,16,22H,2,10H2,1H3,(H,24,25)
• InChI Key: KLXYVIOGRJNDNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)C(CC(=O)C3=CC=C(C=C3)Br)C(=O)O
• Molecular Formula: C20H18BrNO3
• Molecular Weight: 400.3 g/mol
• CAS No.: 937604-68-7

Description

4-(4-bromophenyl)-2-(7-ethyl-1H-indol-3-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C20H18BrNO3 and its molecular weight is 400.272. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Surface Active Properties

A new surfactant containing a benzene spacer, synthesized via a copper-catalyzed cross-coupling reaction, demonstrates the potential of such compounds in forming premicellar aggregations. This indicates a possible application in the creation of surfactants with unique properties, potentially relevant to the compound due to structural similarities (Chen, Hu, & Fu, 2013).

Antioxidant Activity

Nitrogen-containing bromophenols isolated from the marine red alga Rhodomela confervoides, including compounds structurally similar to 4-(4-bromophenyl)-2-(7-ethyl-1H-indol-3-yl)-4-oxobutanoic acid, have shown potent antioxidant activity. This suggests potential applications in food and pharmaceuticals as natural antioxidants, hinting at the antioxidant capabilities of related compounds (Li, Li, Gloer, & Wang, 2012).

Heterocyclic Compound Synthesis for Antibacterial Applications

Research has explored the use of similar compounds as key starting materials for synthesizing a series of heterocyclic compounds, including aroylacrylic acids, pyridazinones, and furanones derivatives. These compounds have been evaluated for their antibacterial activities, suggesting a potential application in the development of new antibacterial agents (El-Hashash, Soliman, Bakeer, Mohammed, & Hassan, 2015).

Synthetic Routes and Applications in Organic Chemistry

A study on the synthesis of novel indole-based hybrid oxadiazole scaffolds with potential urease inhibitory activity showcases the versatility of indole derivatives in drug design. This research presents a methodological approach to creating compounds with significant biological activities, offering insights into the synthetic utility of compounds like this compound in designing therapeutic agents (Nazir et al., 2018).